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Compound of Interest

Compound Name: Disperse Red 92

Cat. No.: B076472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Disperse Red 92 as a

staining agent for a variety of hydrophobic polymers. The protocols detailed below are intended

for research and laboratory applications, including materials science, microscopy, and the

characterization of polymer-based drug delivery systems.

Introduction
Disperse Red 92 is an anthraquinone-based disperse dye primarily used in the textile industry

for coloring hydrophobic fibers such as polyester and polyamide.[1][2] Its chemical structure

and low water solubility make it an effective agent for staining nonpolar materials. In a

laboratory setting, Disperse Red 92 can be employed to visualize the morphology of polymer

films, fibers, and particles, and to qualitatively assess the distribution of hydrophobic domains

in polymer blends and composites.

Physicochemical Properties of Disperse Red 92
A summary of the key physicochemical properties of Disperse Red 92 is presented in the table

below. This information is essential for preparing staining solutions and for understanding the

dye's interaction with hydrophobic polymers.
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Property Value Reference

C.I. Name Disperse Red 92 [2]

C.I. Number 60752 [2]

CAS Registry Number 12236-11-2 / 72363-26-9 [2]

Molecular Formula C₂₅H₂₄N₂O₇S [2][3]

Molecular Weight 496.53 g/mol [2]

Appearance Red-violet grains [4]

Solubility
Soluble in organic solvents,

sparingly soluble in water.
[5]

Molar Extinction Coefficient (ε) ~13,000 - 14,000 L mol⁻¹ cm⁻¹

Note: The molar extinction coefficient is an estimate for anthraquinone dyes and the exact

value for Disperse Red 92 may vary.

Experimental Protocols
Two primary methods are presented for staining hydrophobic polymers with Disperse Red 92:

a Heat-Mediated Aqueous Dispersion Method, suitable for thermoplastic polymers, and a

Solvent-Based Staining Method for a wider range of polymers, including those that may be

sensitive to heat.

Heat-Mediated Aqueous Dispersion Staining
This method is adapted from textile dyeing protocols and is effective for staining thermoplastic

polymers such as polyethylene terephthalate (PET), polystyrene (PS), and polyamides (Nylon).

Heat facilitates the diffusion of the dye from the aqueous dispersion into the polymer matrix.

Materials:

Disperse Red 92 powder

Dispersing agent (e.g., sodium lignosulfonate or a naphthalene sulfonate condensate)
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Deionized water

Acetic acid (for pH adjustment)

Hydrophobic polymer sample (e.g., film, fibers, or powder)

Glass beaker or flask

Heating magnetic stirrer or water bath

Forceps

Ethanol

Procedure:

Prepare the Staining Dispersion:

In a beaker, create a stock dispersion of Disperse Red 92 by pasting the required amount

of dye powder with a small volume of a 1:1 mixture of dispersing agent and deionized

water.

Add the stock dispersion to a larger volume of deionized water to achieve the desired final

dye concentration (a starting range of 0.1 - 1.0 g/L is recommended).

Adjust the pH of the dispersion to 4.5 - 5.5 using acetic acid.[6]

Staining:

Immerse the hydrophobic polymer sample in the staining dispersion. Ensure the sample is

fully submerged.

Heat the dispersion to 80 - 100°C while stirring gently. For polyesters, higher temperatures

(up to 130°C) can be used in a sealed vessel to enhance dye penetration.[7]

Incubate the sample for 30 - 60 minutes. The optimal time will depend on the polymer

type, thickness, and desired staining intensity.
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Washing:

Using forceps, remove the stained polymer from the hot dispersion.

Rinse the sample thoroughly with hot deionized water to remove excess surface dye.

Perform a final rinse with ethanol to remove any remaining unbound dye.

Allow the sample to air dry completely before analysis.

Solvent-Based Staining
This method is suitable for a broader range of hydrophobic polymers and can be performed at

or near room temperature. A co-solvent system is used to facilitate the dissolution of the dye

and its penetration into the polymer.

Materials:

Disperse Red 92 powder

Organic solvent (e.g., acetone, ethanol, or dimethyl sulfoxide - DMSO)

Deionized water (optional, for co-solvent systems)

Hydrophobic polymer sample

Glass vial or beaker with a lid

Shaker or orbital mixer (optional)

Forceps

Procedure:

Prepare the Staining Solution:

Prepare a stock solution of Disperse Red 92 in a suitable organic solvent (e.g., 1 mg/mL

in acetone or DMSO). Sonication may be required to fully dissolve the dye.
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Dilute the stock solution to the desired final concentration (a starting range of 10 - 100

µg/mL is recommended) using the same solvent or a co-solvent mixture (e.g., 70:30

ethanol:water).

Staining:

Place the polymer sample into the staining solution and seal the container to prevent

solvent evaporation.

Incubate at room temperature for 1 - 2 hours. Gentle agitation on a shaker can facilitate

staining. For some polymers, slight warming (e.g., to 40-50°C) may enhance staining.

Washing:

Remove the sample from the staining solution.

Rinse the sample with the same solvent used for staining to remove excess dye.

Perform a final rinse with deionized water if a co-solvent system was used.

Air dry the sample completely.

Visualization and Analysis
Stained polymer samples can be visualized using light microscopy to examine morphology and

dye distribution. For more detailed analysis, techniques such as UV-Vis spectroscopy of solvent

extracts can be used to quantify the amount of dye absorbed by the polymer. The maximum

absorption wavelength (λmax) for Disperse Red 92 is not readily available in the literature and

should be determined experimentally for quantitative analysis.

Safety Precautions
Disperse Red 92 is a fine powder and should be handled in a well-ventilated area or with

appropriate respiratory protection to avoid inhalation of dust.

Wear suitable personal protective equipment (PPE), including gloves and safety glasses, to

avoid skin and eye contact.
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Consult the Safety Data Sheet (SDS) for Disperse Red 92 for complete safety and handling

information.

Experimental Workflows
The following diagrams illustrate the general workflows for the two staining protocols described.

Dispersion Preparation Staining Washing

Paste Disperse Red 92 with dispersing agent and water Dilute in deionized water Adjust pH to 4.5-5.5 Immerse polymer sample Heat to 80-100°C with stirring Incubate for 30-60 min Rinse with hot deionized water Rinse with ethanol Air dry analysis
Analysis (Microscopy)

Click to download full resolution via product page

Caption: Workflow for Heat-Mediated Aqueous Dispersion Staining.

Solution Preparation Staining Washing

Dissolve Disperse Red 92 in organic solvent (e.g., acetone, DMSO) Dilute to final concentration Immerse polymer sample in sealed container Incubate at room temperature (1-2 hours) with optional agitation Rinse with staining solvent Final rinse with deionized water (if applicable) Air dry analysis
Analysis (Microscopy)

Click to download full resolution via product page

Caption: Workflow for Solvent-Based Staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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